Cas no 37939-50-7 (1,2,7-Heptanetriol)

• Product Name: 1,2,7-Heptanetriol
• CAS No: 37939-50-7
• MF: C₇H₁₆O₃
• MW: 148.200142860413
• MDL: MFCD01861288
• CID: 297793
• PubChem ID: 87571313
• Update Time: 2025-05-19

1,2,7-Heptanetriol Chemical and Physical Properties

Names and Identifiers

• 1,2,7-Heptanetriol
• heptane-1,2,7-triol
• DTXSID70599436
• MFCD01861288
• SCHEMBL818911
• T72391
• CS-0332513
• SB84603
• A873975
• H0957
• 37939-50-7
• CTRCJSPDRXFNNN-UHFFFAOYSA-N

• MDL： MFCD01861288
• Inchi： 1S/C7H16O3/c8-5-3-1-2-4-7(10)6-9/h7-10H,1-6H2
• InChI Key： CTRCJSPDRXFNNN-UHFFFAOYSA-N
• SMILES： OC(CO)CCCCCO

Computed Properties

• Exact Mass: 148.11000
• Monoisotopic Mass: 148.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 65.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Color/Form: solid
• Refractive Index: 1.4700 to 1.4740
• PSA: 60.69000
• LogP: -0.10770
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,2,7-Heptanetriol

1,2,7-Heptanetriol (CAS No. 37939-50-7): Properties, Applications, and Market Insights

1,2,7-Heptanetriol (CAS No. 37939-50-7) is a versatile polyhydric alcohol with a wide range of applications in industries such as cosmetics, pharmaceuticals, and specialty chemicals. This compound, also known as heptane-1,2,7-triol, has garnered significant attention due to its unique chemical properties and potential for innovation in formulation development. In this comprehensive guide, we explore the molecular structure, synthesis methods, industrial uses, and emerging trends surrounding this valuable chemical.

The molecular formula of 1,2,7-heptanetriol is C7H16O3, featuring three hydroxyl groups positioned at the 1, 2, and 7 carbon atoms of the heptane chain. This specific arrangement contributes to its excellent solubility in water and many organic solvents, making it particularly useful as a humectant and viscosity modifier. Recent studies have highlighted its potential as a green chemistry alternative in various formulations, aligning with the growing demand for sustainable ingredients in consumer products.

In the cosmetic industry, 1,2,7-heptanetriol serves multiple functions that answer current market needs. As consumers increasingly seek multifunctional skincare ingredients, this compound offers both moisturizing benefits and formulation stability. Its humectant properties help maintain skin hydration by attracting and retaining moisture, while its chemical structure contributes to improved product texture and spreadability. Cosmetic chemists are particularly interested in its potential synergy with hyaluronic acid alternatives and other next-generation moisturizing agents.

The pharmaceutical applications of heptane-1,2,7-triol are gaining attention in drug formulation development. Researchers are investigating its use as a solubility enhancer for poorly water-soluble active pharmaceutical ingredients (APIs), addressing one of the most common challenges in drug development. Additionally, its potential as a cryoprotectant in biopharmaceutical formulations is being explored, particularly for stabilizing proteins and vaccines during freeze-drying processes.

From a synthetic chemistry perspective, 1,2,7-heptanetriol presents interesting opportunities for green synthesis routes. Recent advancements in biocatalysis and enzymatic processes have shown promise for producing this compound through more sustainable methods. These developments respond to the chemical industry's growing emphasis on biobased production and reduced environmental impact, topics that frequently appear in scientific literature and patent filings.

The global market for 1,2,7-heptanetriol reflects several key trends shaping the specialty chemicals sector. Demand is increasing particularly in Asia-Pacific regions, driven by expanding personal care and pharmaceutical industries. Market analysts note growing interest in high-purity grades of this compound for advanced applications, with manufacturers investing in purification technologies to meet these requirements. The compound's position in the performance chemicals segment makes it subject to ongoing research and development activities across multiple industries.

Quality control and analytical methods for heptane-1,2,7-triol have seen significant improvements in recent years. Advanced chromatographic techniques, particularly HPLC methods with evaporative light scattering detection (ELSD), now enable more precise quantification and impurity profiling. These analytical advancements support the compound's use in sensitive applications where purity and consistency are critical factors.

Environmental and safety profiles of 1,2,7-heptanetriol have been extensively studied to meet regulatory requirements across different regions. The compound demonstrates favorable biodegradability characteristics and low ecotoxicity, factors that contribute to its acceptance in markets with stringent environmental regulations. These properties align well with the increasing focus on sustainable chemistry and green product formulations in consumer markets.

Future research directions for 1,2,7-heptanetriol include exploration of its potential in advanced material applications. Scientists are investigating its use as a building block for polymers with specific properties, particularly in the development of biodegradable materials. Another promising area involves its application in energy storage systems, where its chemical structure may contribute to improved electrolyte formulations.

For researchers and industry professionals seeking detailed technical information about heptane-1,2,7-triol, current literature emphasizes the importance of understanding its structure-property relationships. The specific positioning of hydroxyl groups along the carbon chain creates unique hydrogen bonding patterns that influence its physical and chemical behavior. These characteristics make it a subject of ongoing study in physical chemistry and materials science.

In conclusion, 1,2,7-Heptanetriol (CAS No. 37939-50-7) represents a chemically interesting and commercially valuable compound with diverse applications. Its role in modern formulations continues to expand as industries seek versatile, effective, and sustainable ingredients. The compound's combination of functional properties and favorable environmental profile positions it well for future growth in multiple market segments, particularly those prioritizing green chemistry principles and multifunctional performance.